Cas no 2228479-46-5 (2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228479-46-5
• MF: C₁₂H₁₂FNO₂S
• MW: 253.292585372925
• CID: 6283722
• PubChem ID: 165665330
• Update Time: 2025-11-06

2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride
• 2228479-46-5
• EN300-1988004

• Inchi： 1S/C12H12FNO2S/c1-9-2-4-11-8-10(3-5-12(11)14-9)6-7-17(13,15)16/h2-5,8H,6-7H2,1H3
• InChI Key： HCJLYKBVJVFVHL-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC2C(=CC=C(C)N=2)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 253.05727796g/mol
• Monoisotopic Mass: 253.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(2-Methylquinolin-6-yl)Ethane-1-Sulfonyl Fluoride (CAS No. 2228479-46-5)

The compound 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride (CAS No. 2228479-46-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their role as intermediates in the synthesis of bioactive compounds. The structure of this molecule is characterized by a quinoline ring system substituted with a methyl group at the 2-position and a sulfonyl fluoride group attached via an ethane linker at the 6-position of the quinoline ring.

Recent advancements in synthetic chemistry have highlighted the importance of sulfonyl fluoride derivatives as versatile building blocks in drug discovery. The quinoline moiety in this compound contributes to its aromatic stability and potential for π-interactions, making it an attractive candidate for designing bioactive molecules. The methyl substitution at the quinoline ring further enhances its chemical reactivity and selectivity, which are critical factors in medicinal chemistry.

One of the most promising applications of 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride lies in its use as an intermediate in the synthesis of sulfonamide drugs. Sulfonamides are known for their broad therapeutic potential, including anti-inflammatory, antiviral, and anticancer activities. The sulfonyl fluoride group in this compound serves as a reactive site for nucleophilic substitution reactions, enabling the incorporation of various amino groups to form diverse sulfonamide derivatives.

Recent studies have also explored the role of this compound in catalytic processes. The sulfonyl fluoride group has been shown to act as a leaving group in organocatalytic reactions, facilitating the formation of complex molecular architectures. This property makes it an invaluable tool in asymmetric synthesis, where precise control over stereochemistry is essential.

In terms of structural analysis, the molecule exhibits a unique balance between rigidity and flexibility. The quinoline ring provides rigidity, while the ethane linker introduces flexibility, allowing for diverse conformations that can interact with biological targets. This structural versatility is a key factor in its potential as a lead compound for drug development.

From a synthetic standpoint, the preparation of 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The synthesis typically begins with the preparation of the quinoline derivative, followed by functionalization at the 6-position with a sulfonyl fluoride group. This process requires careful optimization to ensure high yields and purity.

The application of this compound extends beyond pharmaceuticals into materials science. Its aromatic system and functional groups make it a candidate for use in organic electronics, where such molecules can serve as components in semiconducting materials or light-emitting diodes (LEDs). Recent research has explored its potential as an electron transport layer material due to its high electron mobility and stability under ambient conditions.

In conclusion, 2-(2-methylquinolin-6-yl)ethane-1-sulfonyl fluoride (CAS No. 2228479-46-5) is a multifaceted compound with significant implications across various fields of chemistry and materials science. Its unique structure, reactivity, and versatility position it as a valuable asset in both academic research and industrial applications.